Cas no 149471-21-6 (1,6,12,17,23,28,34,39-Octaazacyclotetratetracontane-2,5,13,16,24,27,35,38-octone,1,12,23,34-tetrahydroxy-)

1,6,12,17,23,28,34,39-Octaazacyclotetratetracontane-2,5,13,16,24,27,35,38-octone,1,12,23,34-tetrahydroxy- structure
149471-21-6 structure
Product Name:1,6,12,17,23,28,34,39-Octaazacyclotetratetracontane-2,5,13,16,24,27,35,38-octone,1,12,23,34-tetrahydroxy-
CAS No:149471-21-6
MF:C36H64N8O12
MW:800.939769744873
CID:140700
Update Time:2024-01-25

1,6,12,17,23,28,34,39-Octaazacyclotetratetracontane-2,5,13,16,24,27,35,38-octone,1,12,23,34-tetrahydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,6,12,17,23,28,34,39-Octaazacyclotetratetracontane-2,5,13,16,24,27,35,38-octone,1,12,23,34-tetrahydroxy-
    • ProferrioxamineT1
    • 1,6,12,17,23,28,34,39-Octaazacyclotetratetracontane-2,5,13,16,24,27,35,38-octone, 1,12,23,34-tetrahydroxy-
    • Inchi: 1S/C36H64N8O12/c45-29-13-18-34(50)42(54)26-10-3-7-23-39-31(47)15-20-36(52)44(56)28-12-4-8-24-40-32(48)16-19-35(51)43(55)27-11-2-6-22-38-30(46)14-17-33(49)41(53)25-9-1-5-21-37-29/h53-56H,1-28H2,(H,37,45)(H,38,46)(H,39,47)(H,40,48)
    • InChI Key: SICKGWUGMGWNEM-UHFFFAOYSA-N
    • SMILES: N1(O)CCCCCNC(=O)CCC(=O)N(O)CCCCCNC(=O)CCC(=O)N(O)CCCCCNC(=O)CCC(=O)N(O)CCCCCNC(=O)CCC1=O

Experimental Properties

  • Density: 1.162±0.06 g/cm3(Predicted)
  • pka: 8.52±0.20(Predicted)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.